Cas no 864775-64-4 (5-Chloro-3-methyl-1h-pyrazolo[4,3-b]pyridine)

5-Chloro-3-methyl-1H-pyrazolo[4,3-b]pyridine is a heterocyclic compound featuring a pyrazolo[4,3-b]pyridine core with chloro and methyl substituents. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. Its fused bicyclic system offers rigidity, making it a valuable intermediate in the synthesis of bioactive molecules. The compound's well-defined molecular framework allows for precise functionalization, supporting its use in medicinal chemistry for developing kinase inhibitors or other targeted therapeutics. High purity and stability further underscore its suitability for research and industrial applications.

5-Chloro-3-methyl-1h-pyrazolo[4,3-b]pyridine structure

864775-64-4 structure

Product Name:5-Chloro-3-methyl-1h-pyrazolo[4,3-b]pyridine

CAS No:864775-64-4

MF:C₇H₆ClN₃

MW:167.595639705658

MDL:MFCD14706407

CID:1851911

PubChem ID:58941547

Update Time:2025-06-07

5-Chloro-3-methyl-1h-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazolo[4,3-b]pyridine, 5-chloro-3-methyl-
- 5-chloro-3-methyl-1H-Pyrazolo[4,3-b]pyridine
- 5-chloro-3-methyl-2H-pyrazolo[4,3-b]pyridine
- SCHEMBL5468333
- CS-0050524
- DA-37526
- MFCD14706407
- SY029049
- P11756
- AS-51036
- 864775-64-4
- AKOS025291304
- 5-Chloro-3-methyl-1h-pyrazolo[4,3-b]pyridine
- MDL： MFCD14706407
- Inchi： 1S/C7H6ClN3/c1-4-7-5(11-10-4)2-3-6(8)9-7/h2-3H,1H3,(H,10,11)
- InChI Key： FQKVEOICHOSVAB-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(=C(C)NN=2)N=1

Computed Properties

Exact Mass: 167.0250249g/mol
Monoisotopic Mass: 167.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1.9

5-Chloro-3-methyl-1h-pyrazolo[4,3-b]pyridine Pricemore >>

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